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Compound of Interest

Compound Name: 3-Octyl acetate

Cat. No.: B1582175

Essential Safety and Handling Guide for 3-Octyl
Acetate

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring safe handling of chemical compounds is paramount. This document provides
immediate, essential safety and logistical information for handling 3-Octyl acetate, covering
personal protective equipment (PPE), operational procedures, and disposal plans to foster a
secure laboratory environment.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for 3-Octyl acetate, offering a quick
reference for its physical properties and safety parameters.

Table 1: Physical and Chemical Properties of 3-Octyl Acetate
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Property

Value

Molecular Formula

C10H2002

Molecular Weight 172.26 g/mol [1]

Appearance Colorless, clear liquid[2]

Odor Aromatic, with notes of rose, jasmine, apple,
and lemon([3]

Boiling Point 191-192 °C at 760 mmHg[2]

Melting Point -38.5°C

Flash Point 69 °C (156.2 °F) - closed cup[4]

Density 0.86 g/mL at 25 °C[4]

Vapor Pressure

0.526 mmHg at 25 °C[2]

Solubility

Insoluble in water; Soluble in ethyl alcohol[5]

Table 2: Hazard and Personal Protection Information

Hazard Information

Personal Protective Equipment (PPE)

GHS Pictogram: GHS07 (Exclamation Mark)[4]

Eye/Face Protection: Safety glasses with side-

shields or chemical safety goggles[6]

Signal Word: Warning[4]

Skin Protection: Protective gloves and
appropriate protective clothing to prevent skin

exposure[7][8]

Hazard Statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation)

[4]

Respiratory Protection: Not typically required
unless aerosols are generated.[9] Use a

NIOSH-approved respirator if needed.

Storage Class: 10 - Combustible liquids[4]

Hand Protection: Inspect gloves prior to use.[6]
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Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to standardized protocols is critical for minimizing risks associated with handling 3-

Octyl acetate.

Standard Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[10]

Ventilation: Work in a well-ventilated area.[10] Use a local exhaust ventilation system if there
is a risk of inhalation.

Personal Protective Equipment (PPE): Always wear the recommended PPE as detailed in
Table 2. This includes safety glasses, chemical-resistant gloves, and a lab coat.

Avoiding Contact: Avoid contact with skin, eyes, and clothing.[10] Do not breathe vapors or
mists.

Hygiene: Wash hands thoroughly after handling the substance.[7][5] Do not eat, drink, or
smoke in the work area.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep
away from heat, sparks, open flames, and other ignition sources.[11]

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[7]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[7]
Remove contaminated clothing.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[7][5]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6]
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In all cases of exposure, seek medical attention if symptoms persist.[7][5]
Spill Response Protocol:

o Evacuate: Evacuate non-essential personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated.

» Containment: Remove all sources of ignition.[5] Contain the spill using inert absorbent
materials such as sand, earth, or vermiculite.[5][12]

o Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal.[6]

e Cleaning: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of 3-Octyl acetate and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Product: Dispose of 3-Octyl acetate in accordance with local, state, and federal
regulations. This should be done through a licensed waste disposal company.[10]

o Contaminated Packaging: Handle contaminated containers as you would the product itself.
[9] Do not reuse empty containers.

e Environmental Precautions: Prevent the product from entering drains, surface water, or
groundwater.[10][13]

Workflow for Handling 3-Octyl Acetate

The following diagram illustrates the logical workflow for the safe handling of 3-Octyl acetate
from initial preparation to final disposal.
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Workflow for Safe Handling of 3-Octyl Acetate

Preparation

Risk Assessment
Ensure Ventilation

Locate Safety Equipment
(Eyewash, Shower)

Don PPE

Handling
ical

Chemical Handling
Gvoid Inhalation & Contacg

Perform Experiment

Post-HandIi’ng/ &E)rage & Disposal
[Store in Cool, Ventilated Areza

Wash Hands Gispose of Waste & Contaminated Materials]

Click to download full resolution via product page

Caption: Logical workflow for handling 3-Octyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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